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Compound of Interest

Compound Name: Cupric tartrate

Cat. No.: B1604005

An In-depth Technical Guide to Cupric Tartrate: CAS Numbers and Safety Data

This technical guide provides comprehensive information on the Chemical Abstracts Service
(CAS) numbers and detailed safety data for cupric tartrate. The content is intended for
researchers, scientists, and drug development professionals, offering a thorough overview of its
hazardous properties and safe handling procedures.

Chemical Identification: CAS Numbers

Cupric tartrate can exist in anhydrous or hydrated forms, each identified by a unique CAS
number. It is crucial to use the correct CAS number corresponding to the specific form of the
compound being used.

Compound Name CAS Number Notes

Refers to the anhydrous form.

Cupric Tartrate 815-82-7

[11[2][3]

A hydrated form of cupric
Copper(ll) Tartrate Hydrate 17263-56-8

tartrate.[4]

Another designation for a
Copper(ll) Tartrate Hydrate 946843-80-7

hydrated form.[5]

] Specifically refers to the
Copper(ll) Tartrate Trihydrate 5893-71-0 )
trihydrate form.[4]
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Safety and Hazard Information

Cupric tartrate is a chemical that requires careful handling due to its potential health and
environmental hazards. It typically appears as a green to blue odorless powder.[6][7]

GHS Hazard Classification

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[7][8]
o Eye Irritation: Causes severe eye irritation and can lead to permanent damage.[4][9]

 Skin Irritation: Causes skin irritation, which may manifest as a rash or burning sensation.[4]

[9]

o Respiratory Tract Irritation: Inhalation of dust can irritate the nose and throat, causing
coughing and wheezing.[4][9]

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to the liver and
kidneys through prolonged or repeated exposure.[4][7][9][10]

e Hazardous to the Aquatic Environment, Chronic Hazard (Category 2): Toxic to aquatic life
with long-lasting effects.[11]

Quantitative Safety Data

The following table summarizes the occupational exposure limits for cupric tartrate, generally
measured as the concentration of copper in the air.
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Parameter Value Organization
Threshold Limit Value (TLV) 1 mg/m3 (as Cu) ACGIH[10]
Permissible Exposure Limit

1 mg/m3 (as Cu) OSHA[10]
(PEL)
Immediately Dangerous to Life

100 mg/m?3 (as Cu) NIOSH[10]

or Health (IDLH)

Recommended Exposure Limit 1 mg/m3 (10-hr TWA for

, NIOSH][8]
(REL) dusts/mists)

Maximale Arbeitsplatz-

) 0.1 mg/m3 (inhalable fraction) DFG[10]
Konzentration (MAK)

Note: The toxicological properties of cupric tartrate have not been fully investigated[4]. An

LD50 value of 20,000 mg/kg (oral, rat) has been reported for "Alkaline Cupric Tartrate TS (Il),"

but this is a mixture and may not be representative of the pure compound[12].

Experimental and Safety Protocols

Adherence to strict safety protocols is mandatory when handling cupric tartrate to minimize

exposure and prevent adverse effects.

Personal Protective Equipment (PPE)

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[4] A face shield should be used when working with corrosive or highly irritating
substances.[9]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]
[13]

Respiratory Protection: If engineering controls like local exhaust ventilation are insufficient,
use a NIOSH/MSHA-approved respirator.[4]

Handling and Storage Protocol
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Handling: Wash thoroughly after handling.[4] Use with adequate ventilation and minimize
dust generation.[4] Avoid contact with eyes, skin, and clothing.[4] Do not eat, drink, or smoke
when using this product.[8]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[4]
Keep containers tightly closed.[14]

Accidental Release Protocol

Evacuation: Evacuate personnel not wearing protective equipment from the spill area until
cleanup is complete.[14]

Containment: Take immediate steps to limit the spread of the material to the environment.[6]

[7]

Cleanup: Vacuum or sweep up the material and place it into a suitable, sealed disposal
container.[4][14] Avoid generating dusty conditions.[4]

Decontamination: Ventilate and wash the area after cleanup is complete.[14]

Disposal: It may be necessary to dispose of cupric tartrate as hazardous waste. Contact
the appropriate state or federal environmental agency for specific recommendations.[14]

First Aid Experimental Protocol

Immediate first aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][14] Seek immediate medical attention.[14]

Skin Contact: Quickly remove contaminated clothing.[14] Immediately wash or shower to
remove the chemical, flushing the skin with plenty of water for at least 15 minutes.[4] Get
medical aid if irritation develops and persists.[4]

Inhalation: Remove the person from exposure and move to fresh air immediately.[4] If
breathing has stopped, begin rescue breathing. If heart action has stopped, begin CPR.[14]
Transfer promptly to a medical facility.[14]
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 Ingestion: Do not induce vomiting unless directed by medical personnel.[4] Rinse mouth with
water.[8] Never give anything by mouth to an unconscious person.[4] Get medical aid.[4]

Visualized Workflows and Pathways

The following diagrams illustrate key safety-related workflows for handling cupric tartrate.
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Caption: First aid response workflow for cupric tartrate exposure.
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Caption: Accidental spill cleanup workflow for cupric tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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